Cas no 690215-06-6 (6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one)

• Product Name: 6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one
• CAS No: 690215-06-6
• MF: C₂₀H₁₅ClO₃
• MW: 338.784304857254
• CID: 5341559
• Update Time: 2025-06-15

6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one
• (E)-6-chloro-3-(3-(4-ethylphenyl)acryloyl)-2H-chromen-2-one
• 6-chloro-3-[(E)-3-(4-ethylphenyl)prop-2-enoyl]chromen-2-one

• Inchi： 1S/C20H15ClO3/c1-2-13-3-5-14(6-4-13)7-9-18(22)17-12-15-11-16(21)8-10-19(15)24-20(17)23/h3-12H,2H2,1H3/b9-7+
• InChI Key： NRINSZCALQRUBJ-VQHVLOKHSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)O2)C(/C=C/C1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 543
• XLogP3: 5.3
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one

Recent Advances in the Study of 6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one (CAS: 690215-06-6)

The compound 6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one (CAS: 690215-06-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin derivative, characterized by its unique structural features, has been the subject of several studies exploring its biological activities, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding interactions and inhibition kinetics, providing valuable insights into its mechanism of action.

Another significant development is the exploration of this compound's anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one shows selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The researchers employed in vitro cell viability assays and proteomic analysis to identify the molecular targets and pathways affected by the compound.

In addition to its kinase inhibitory and anticancer activities, recent investigations have also highlighted its potential as an antimicrobial agent. A preprint article (2024) available on bioRxiv describes the compound's efficacy against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. This finding opens new avenues for the development of novel antimicrobial agents to address the growing challenge of antibiotic resistance.

The pharmacokinetic properties of 6-chloro-3-[(2E)-3-(4-ethylphenyl)prop-2-enoyl]-2H-chromen-2-one have also been a focus of recent research. A study in the European Journal of Pharmaceutical Sciences (2023) utilized in silico ADMET prediction tools and in vivo pharmacokinetic studies to evaluate the compound's absorption, distribution, metabolism, and excretion profiles. The results suggest that structural modifications may be necessary to improve its bioavailability and metabolic stability.

Future research directions for this compound include further optimization of its chemical structure to enhance potency and selectivity, as well as comprehensive in vivo studies to validate its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.